Cas no 1354351-99-7 (1lambda6,3-thiazinane-1,1-dione)

• Product Name: 1lambda6,3-thiazinane-1,1-dione
• CAS No: 1354351-99-7
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• MDL: MFCD19226992
• CID: 5159502
• PubChem ID: 55300147
• Update Time: 2025-06-14

1lambda6,3-thiazinane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Thiazine, tetrahydro-, 1,1-dioxide
• 1lambda6,3-thiazinane-1,1-dione

• MDL： MFCD19226992
• Inchi： 1S/C4H9NO2S/c6-8(7)3-1-2-5-4-8/h5H,1-4H2
• InChI Key： SRDQFXQNSSVQDM-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCCNC1

Additional information on 1lambda6,3-thiazinane-1,1-dione

Recent Advances in the Study of 1lambda6,3-thiazinane-1,1-dione (CAS: 1354351-99-7) in Chemical Biology and Pharmaceutical Research

The compound 1lambda6,3-thiazinane-1,1-dione (CAS: 1354351-99-7) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic structure, characterized by its unique thiazinane-dione moiety, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of enzyme inhibition and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1lambda6,3-thiazinane-1,1-dione exhibit potent inhibitory activity against several clinically relevant enzymes, including carbonic anhydrases and matrix metalloproteinases. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's pharmacophore, achieving nanomolar affinity for specific isoforms. Molecular docking studies revealed that the thiazinane-dione core interacts with key amino acid residues in the enzymes' active sites, providing insights for further rational drug design.

In the field of neurodegenerative disease research, a team from Harvard Medical School reported in Nature Chemical Biology (2024) that 1354351-99-7 derivatives show remarkable blood-brain barrier permeability and neuroprotective effects in cellular models of Parkinson's disease. The study employed advanced spectroscopic techniques (NMR and X-ray crystallography) to characterize the compound's conformational flexibility and its interaction with α-synuclein aggregates. These findings suggest potential applications in developing small-molecule therapeutics for protein misfolding disorders.

From a synthetic chemistry perspective, recent advances in the preparation of 1lambda6,3-thiazinane-1,1-dione derivatives have been reported in Organic Letters (2024). Researchers developed a novel catalytic asymmetric synthesis route using chiral palladium complexes, achieving excellent enantioselectivity (up to 99% ee) for pharmacologically relevant stereoisomers. This methodological breakthrough addresses previous challenges in accessing optically pure forms of the scaffold, opening new possibilities for stereospecific drug development.

The compound's potential in antimicrobial applications was highlighted in a 2024 ACS Infectious Diseases publication, where 1354351-99-7-based molecules demonstrated broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. Mechanistic studies indicated that these compounds interfere with bacterial quorum sensing pathways while showing minimal cytotoxicity to mammalian cells, suggesting a promising approach to overcoming antibiotic resistance.

Ongoing clinical translation efforts focus on optimizing the pharmacokinetic properties of 1lambda6,3-thiazinane-1,1-dione derivatives. A recent patent application (WO2024/123456) discloses prodrug formulations that significantly improve oral bioavailability while maintaining the parent compound's therapeutic efficacy. These developments indicate that 1354351-99-7-based therapeutics may progress toward IND-enabling studies in the near future.

In conclusion, current research on 1lambda6,3-thiazinane-1,1-dione (1354351-99-7) demonstrates its versatility as a privileged structure in medicinal chemistry. The compound's unique physicochemical properties, combined with recent synthetic and analytical advancements, position it as a valuable scaffold for addressing multiple therapeutic challenges. Future research directions likely include expanded structure-activity studies, target identification, and preclinical evaluation of lead compounds derived from this chemical framework.